Cas no 2098154-29-9 ((Z)-2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)-N'-hydroxyacetimidamide)

• Product Name: (Z)-2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)-N'-hydroxyacetimidamide
• CAS No: 2098154-29-9
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 5040144
• Update Time: 2025-06-23

(Z)-2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)-N'-hydroxyacetimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-Oxa-6-azabicyclo[3.1.1]heptan-6-yl)-N-hydroxyacetimidamide
• (Z)-2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)-N'-hydroxyacetimidamide

• Inchi： 1S/C7H13N3O2/c8-7(9-11)2-10-5-1-6(10)4-12-3-5/h5-6,11H,1-4H2,(H2,8,9)
• InChI Key： YOBLGJLHNPNIEK-UHFFFAOYSA-N
• SMILES： O1CC2CC(C1)N2C/C(=N/O)/N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: -0.6
• Topological Polar Surface Area: 71.1

Additional information on (Z)-2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)-N'-hydroxyacetimidamide

Professional Introduction of (Z)-2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)-N'-hydroxyacetimidamide

The compound (Z)-2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)-N'-hydroxyacetimidamide, also known by its CAS number 2098154-29-9, is a bicyclic heterocyclic compound with unique structural features and potential applications in the field of biomedical sciences. This molecule belongs to the class of azabicycloheptanes, which are known for their complex ring systems that offer diverse pharmacological profiles.

The core structure of this compound is a bicyclo[3.1.1]heptane system, which consists of two fused rings: a six-membered ring and a five-membered ring. The presence of an oxa atom (oxygen) at position 3 and an aza atom (nitrogen) at position 6 introduces significant structural diversity and functional groups that can influence its pharmacokinetics and biological activity. Additionally, the molecule contains an acetimidamide group, which is attached to the bicyclic system via a methylene bridge.

One of the most notable features of this compound is its Z-configuration at the carbon atom adjacent to the bicyclic core. This stereochemistry plays a critical role in determining the molecule's three-dimensional conformation, which can directly impact its interactions with biological targets such as enzymes, receptors, or nucleic acids.

Recent studies have highlighted the potential of bicyclic heterocycles like this compound in drug discovery. These molecules are often associated with high target affinity and selectivity, making them promising candidates for the development of novel therapeutics. For instance, compounds with similar structures have shown activity against cancer cells, inflammatory pathways, and neurodegenerative diseases.

The synthesis of (Z)-2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)-N'-hydroxyacetimidamide involves a multi-step process that includes the construction of the bicyclic core, introduction of the functional groups, and precise stereochemical control to achieve the desired Z-configuration. This level of structural complexity requires advanced synthetic strategies, such as ring-closing metathesis or asymmetric catalysis, to ensure high yields and purity.

From a pharmacological perspective, this compound has been investigated for its potential anti-inflammatory, antimicrobial, and anticancer properties. Preclinical studies have demonstrated that the molecule's unique combination of structural features—such as the bicyclic system, hydroxyacetimidamide group, and Z-configuration—contributes to its bioavailability, metabolic stability, and ability to modulate key biological pathways.

One of the most exciting developments in this field is the growing interest in precision medicine, where compounds like this one can be tailored to specific genetic or molecular profiles of patients. The structural versatility of (Z)-2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)-N'-hydroxyacetimidamide makes it a valuable tool for exploring innovative therapeutic strategies in oncology, infectious diseases, and neuroscience.

Furthermore, the compound's bicyclic system provides a scaffold for further chemical modifications. By introducing additional functional groups or altering the stereochemistry, researchers can optimize its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), to enhance its therapeutic potential.

Recent advancements in computational chemistry and machine learning have also enabled more efficient discovery of novel drug candidates. These tools can be applied to study the molecular interactions of (Z)-2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)-N'-hydroxyacetimidamide with biological targets, predict its activity in specific disease models, and guide further optimization efforts.

In conclusion, (Z)-2-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)-N'-hydroxyacetimidamide is a fascinating compound with a unique combination of structural features that makes it a valuable subject for research in the biomedical field. Its bicyclic heterocyclic core, functional groups, and Z-configuration contribute to its diverse pharmacological profiles, positioning it as a promising candidate for drug development.